Cas no 2171918-18-4 (1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171918-18-4
• MF: C₇H₇F₃N₄O
• MW: 220.151890993118
• CID: 5566403
• PubChem ID: 165596572
• Update Time: 2025-05-19

1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2171918-18-4
• EN300-1594334
• 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C7H7F3N4O/c8-7(9,10)5-4(6(11)15)12-13-14(5)3-1-2-3/h3H,1-2H2,(H2,11,15)
• InChI Key： YARHFRLOBXLHLK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1C1CC1)(F)F

Computed Properties

• Exact Mass: 220.05719535g/mol
• Monoisotopic Mass: 220.05719535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171918-18-4)

The compound 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171918-18-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. This heterocyclic molecule, characterized by its cyclopropyl and trifluoromethyl substituents, has garnered attention due to its unique structural and pharmacological properties. The presence of a triazole ring fused with a carboxamide moiety not only enhances its molecular complexity but also contributes to its potential biological activity.

Recent studies have highlighted the importance of trifluoromethyl groups in pharmaceutical compounds, as they can modulate metabolic stability, binding affinity, and overall efficacy. In the case of 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide, the trifluoromethyl substituent at the 5-position of the triazole ring is strategically positioned to interact with biological targets, thereby influencing its pharmacokinetic and pharmacodynamic profiles. This compound has been extensively explored in academic and industrial research for its potential applications in treating various diseases.

The cyclopropyl group in this molecule adds another layer of structural complexity, which can affect both its solubility and bioavailability. Cyclopropyl-containing compounds have been reported to exhibit interesting biological activities due to their ability to engage with specific enzymes or receptors. The carboxamide functional group further contributes to the molecule's versatility, allowing for further derivatization and optimization. This makes 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide a promising candidate for drug development.

In the realm of medicinal chemistry, the synthesis and characterization of such heterocyclic compounds are of paramount importance. The development of efficient synthetic routes for 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide has been a focus of several research groups. Advanced methodologies involving transition metal catalysis and multi-step reactions have been employed to achieve high yields and purity. These synthetic strategies not only contribute to the accessibility of the compound but also provide insights into its structural framework.

The biological activity of 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits potent inhibitory effects against certain enzymes and receptors implicated in inflammation and cancer. The trifluoromethyl group's electron-withdrawing nature enhances the compound's binding affinity to these targets, leading to improved therapeutic outcomes. Additionally, the cyclopropyl group may contribute to its selectivity by interacting with specific binding pockets.

One of the most intriguing aspects of this compound is its potential application in combinatorial therapy. By leveraging its structural features, researchers have designed derivatives that can be used in combination with existing drugs to enhance efficacy and reduce side effects. This approach aligns with the growing trend in personalized medicine, where tailored therapeutic strategies are developed based on individual patient profiles.

The role of computational chemistry in understanding the behavior of 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide cannot be overstated. Molecular modeling techniques have been employed to predict its interactions with biological targets and assess its pharmacokinetic properties. These simulations provide valuable insights into how the compound behaves within a biological system and guide further optimization efforts.

The future prospects for 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide are promising. Ongoing research aims to explore its potential as a lead compound for drug development through structure-based drug design and high-throughput screening methodologies. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

In conclusion, 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171918-18-4) stands as a testament to the innovative spirit of modern medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic solutions. As research continues to uncover new applications for this compound, it is poised to play a significant role in addressing some of today's most pressing medical challenges.